3alpha-Acetyloxy-12-oxo-5beta-chol-9(11)-en-24-oic acid methyl ester
Catalog No.
S12559518
CAS No.
M.F
C27H40O5
M. Wt
444.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
3alpha-Acetyloxy-12-oxo-5beta-chol-9(11)-en-24-oic acid methyl ester
IUPAC Name
methyl 4-(3-acetyloxy-10,13-dimethyl-12-oxo-1,2,3,4,5,6,7,8,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl)pentanoate
Molecular Formula
C27H40O5
Molecular Weight
444.6 g/mol
InChI
InChI=1S/C27H40O5/c1-16(6-11-25(30)31-5)21-9-10-22-20-8-7-18-14-19(32-17(2)28)12-13-26(18,3)23(20)15-24(29)27(21,22)4/h15-16,18-22H,6-14H2,1-5H3
InChI Key
XRLBQELEYBVDHJ-UHFFFAOYSA-N
Canonical SMILES
CC(CCC(=O)OC)C1CCC2C1(C(=O)C=C3C2CCC4C3(CCC(C4)OC(=O)C)C)C
XLogP3
5.1
Hydrogen Bond Acceptor Count
5
Exact Mass
444.28757437 g/mol
Monoisotopic Mass
444.28757437 g/mol
Heavy Atom Count
32
Dates
Modify: 2024-08-09
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